Cas no 1337935-39-3 (4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane)

4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane structure
1337935-39-3 structure
Product Name:4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane
CAS No:1337935-39-3
MF:C9H15BO2
MW:166.025202989578
CID:2903884
PubChem ID:119084842
Update Time:2025-04-21

4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane
    • starbld0005702
    • 4,4,5,5-tetramethyl-2-prop-2-ynyl-1,3,2-dioxaborolane
    • 1337935-39-3
    • EN300-4706279
    • Inchi: 1S/C9H15BO2/c1-6-7-10-11-8(2,3)9(4,5)12-10/h1H,7H2,2-5H3
    • InChI Key: SMCYVMQKKOBMIO-UHFFFAOYSA-N
    • SMILES: O1B(CC#C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 166.11700
  • Monoisotopic Mass: 166.1165099Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46000
  • LogP: 1.71180

4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane Pricemore >>

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4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  -78 °C; -78 - -65 °C; 15 min, -78 °C
1.2 Solvents: Dimethyl sulfoxide ,  Tetrahydrofuran ;  -78 °C; 2 - 4 h, -78 °C → rt; 14 h, rt
Reference
Zinc-Catalyzed Allenylations of Aldehydes and Ketones
Fandrick, Daniel R.; et al, Organic Letters, 2011, 13(20), 5616-5619

Production Method 2

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  -78 °C
1.2 Solvents: Dimethyl sulfoxide ;  18 h, -78 °C → rt
Reference
Silver-Catalyzed Enantioselective Propargylation Reactions of N-Sulfonylketimines
Osborne, Charlotte A.; et al, Organic Letters, 2015, 17(21), 5340-5343

Production Method 3

Reaction Conditions
1.1 Reagents: Methyllithium ,  Hydrochloric acid Solvents: Diethyl ether ,  Tetrahydrofuran ;  -78 °C
2.1 Solvents: Tetrahydrofuran ;  -78 °C
2.2 Solvents: Dimethyl sulfoxide ;  18 h, -78 °C → rt
Reference
Silver-Catalyzed Enantioselective Propargylation Reactions of N-Sulfonylketimines
Osborne, Charlotte A.; et al, Organic Letters, 2015, 17(21), 5340-5343

4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane Raw materials

4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane Preparation Products

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